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Compound of Interest

Compound Name: 9-Decenal

Cat. No.: B1583488

Essential Safety and Handling of 9-Decenal

For researchers, scientists, and drug development professionals, the safe handling of chemical
reagents is paramount. This document provides immediate and essential safety and logistical
information for the handling of 9-Decenal, including personal protective equipment (PPE)

recommendations, procedural guidance, and disposal plans.

Quantitative Safety Data

While specific occupational exposure limits (OELS) such as Permissible Exposure Limits
(PELSs) or Threshold Limit Values (TLVs) for 9-Decenal are not readily available, the following
table summarizes its known physical and toxicological properties.[1][2] It is crucial to handle
this substance with care, recognizing its potential as a skin irritant.[1][3][4]
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Parameter Value Reference
Chemical Name 9-Decenal [31[5]

CAS Number 39770-05-3 [11[5]
Molecular Formula C10H180 [5]
Molecular Weight 154.25 g/mol [5]
Appearance Colorless to pale yellow liquid [2]

Boiling Point 220.2°C at 760 mmHg [2]

Flash Point > 93.3 °C (> 200.0 °F) Closed (]

Cup

Vapor Pressure

0.23 hPa at 25 °C

[1]

GHS Classification

Skin irritation, Category 2

[2](3]

Hazard Statement

H315: Causes skin irritation

[3]

Acute Oral Toxicity (LD50)

> 5000 mg/kg (Rat)

[1]

Personal Protective Equipment (PPE)

To ensure personal safety when handling 9-Decenal, the following personal protective

equipment is mandatory.
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PPE Category Specification Rationale

Wear tightly fitting safety
) goggles with side-shields Protects against splashes and
Eye/Face Protection )
conforming to EN 166 (EU) or vapors.[2]

NIOSH (US).

Wear chemically resistant

gloves (e.g., Nitrile rubber, ]
Prevents skin contact and

Skin Protection 0.11mm or thicker). Wear o
irritation.[2][4]

impervious, flame-resistant

clothing.

Use in a well-ventilated area. If

exposure limits are likely to be o ) )
Minimizes inhalation of vapors.

[2][6]

Respiratory Protection exceeded, a full-face respirator
with appropriate cartridges

should be used.

Experimental Protocol: Safe Handling of 9-Decenal

The following is a step-by-step guide for the safe handling of 9-Decenal in a laboratory setting.
This protocol is based on general best practices for handling aldehydes.

[EEN

. Preparation and Engineering Controls:

Ensure a calibrated fume hood is operational.

Verify that a safety shower and eyewash station are accessible.

Prepare all necessary equipment and reagents before handling the chemical.

Ensure adequate ventilation in the work area.[2]
2. Donning PPE:

Put on a lab coat, followed by safety goggles and any additional face protection.
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Inspect gloves for any signs of degradation or puncture before use. Don the appropriate
chemical-resistant gloves.

. Aliquoting and Dispensing:
Perform all manipulations of 9-Decenal inside a certified chemical fume hood.
Use a calibrated pipette or syringe for accurate measurement.
Avoid generating aerosols or vapors.
Keep the container tightly closed when not in use.[4]
. Post-Handling:

Wipe down the work area with an appropriate solvent (e.g., isopropanol) to decontaminate
surfaces.

Remove gloves using a technique that avoids skin contact with the outer surface.
Wash hands thoroughly with soap and water after handling.[1]

Disposal Plan

Proper disposal of 9-Decenal and contaminated materials is critical to prevent environmental
contamination and ensure safety.

Waste Collection: Collect all waste containing 9-Decenal in a designated, labeled, and
sealed container.

Contaminated Materials: Dispose of used gloves, pipette tips, and other contaminated
disposable materials in the same designated waste container.

Disposal Method: Dispose of waste and residues in accordance with local, state, and federal
regulations. This material may be classified as hazardous waste.[1]

Visual Workflow for Safe Handling
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The following diagram illustrates the logical workflow for the safe handling of 9-Decenal.

Workflow for Safe Handling of 9-Decenal
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Caption: A flowchart outlining the key steps for the safe handling of 9-Decenal.

Signaling Pathways

Currently, there is no available scientific literature detailing the specific signaling pathways
affected by 9-Decenal. Research on this compound has primarily focused on its application as
a fragrance and flavoring agent and its toxicological profile rather than its cellular mechanisms
of action. Therefore, a diagram of its signaling pathways cannot be provided at this time.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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